Cas no 1267419-46-4 (5,6-Difluoro-1,3-benzoxazole)

• Product Name: 5,6-Difluoro-1,3-benzoxazole
• CAS No: 1267419-46-4
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• CID: 5250525
• Update Time: 2025-06-12

5,6-Difluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5,6-DIFLUORO-1,3-BENZOXAZOLE
• 5,6-Difluoro-benzooxazole
• Benzoxazole, 5,6-difluoro-
• 5,6-Difluoro-1,3-benzoxazole

• Inchi： 1S/C7H3F2NO/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H
• InChI Key： WYHGCOVBXUPAES-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)OC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2
• Topological Polar Surface Area: 26

Additional information on 5,6-Difluoro-1,3-benzoxazole

Introduction to 5,6-Difluoro-1,3-benzoxazole (CAS No. 1267419-46-4)

5,6-Difluoro-1,3-benzoxazole is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1267419-46-4, belongs to the benzoxazole class, which is well-known for its presence in various bioactive molecules. The introduction of fluorine atoms at the 5 and 6 positions of the benzoxazole ring introduces additional electronic and steric effects, making it a promising candidate for further investigation in drug discovery and material science.

The benzoxazole scaffold is a key structural motif in medicinal chemistry, exhibiting a broad spectrum of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The presence of fluorine atoms in 5,6-Difluoro-1,3-benzoxazole can enhance its metabolic stability, binding affinity, and overall pharmacological efficacy. This modification is particularly relevant in the context of modern drug design, where optimizing molecular properties is crucial for achieving desired therapeutic outcomes.

Recent studies have highlighted the importance of fluorinated benzoxazoles in developing novel pharmaceutical agents. For instance, research has demonstrated that fluorine substitution can modulate the electronic distribution within the molecule, influencing its interactions with biological targets. The 5,6-Difluoro-1,3-benzoxazole derivative has been explored for its potential role in inhibiting specific enzymes and receptors involved in disease pathways. Its structural features make it a versatile building block for synthesizing more complex analogs with tailored biological activities.

In the realm of synthetic chemistry, 5,6-Difluoro-1,3-benzoxazole serves as a valuable intermediate for constructing more intricate molecules. The fluorinated benzoxazole core can be functionalized at various positions to introduce additional pharmacophores or improve pharmacokinetic profiles. Advanced synthetic methodologies have been employed to achieve high yields and purity in the preparation of this compound, ensuring its suitability for downstream applications.

The pharmacological potential of 5,6-Difluoro-1,3-benzoxazole has been investigated in several preclinical studies. Researchers have focused on its interaction with proteins and nucleic acids to identify possible therapeutic applications. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. These discoveries underscore the importance of exploring fluorinated benzoxazoles as lead compounds for drug development.

The chemical stability and solubility of 5,6-Difluoro-1,3-benzoxazole are also critical factors to consider in its application. Fluorine atoms can influence the compound's hydrophobicity and reactivity, affecting its behavior in biological systems. Optimization of these properties through structural modifications can enhance drug delivery and bioavailability. Current research efforts are aimed at developing formulations that maximize the therapeutic potential of this compound while minimizing any adverse effects.

Future directions in the study of 5,6-Difluoro-1,3-benzoxazole include exploring its role in combination therapies and investigating its mechanisms of action at a molecular level. The integration of computational modeling and high-throughput screening techniques will facilitate the identification of novel derivatives with improved pharmacological profiles. Collaborative efforts between chemists and biologists will be essential in unraveling the full therapeutic potential of this promising compound.

In conclusion,5,6-Difluoro-1,3-benzoxazole (CAS No. 1267419-46-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological relevance. The strategic placement of fluorine atoms enhances its pharmacological properties, making it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve,5,6-Difluoro-1,3-benzoxazole is poised to play a crucial role in shaping the future of drug discovery and therapeutic interventions.